Cas no 2680757-32-6 (3-[(Trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid)

• Product Name: 3-[(Trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid
• CAS No: 2680757-32-6
• MF: C₈H₁₀F₃NO₃
• MW: 225.16511297226
• CID: 5935362
• PubChem ID: 165913299
• Update Time: 2025-08-04

3-[(Trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680785-79-7
• EN300-44827002
• (1s,3s)-3-[(2,2,2-trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid
• 2680757-32-6
• EN300-28274406
• EN300-7239632
• 3-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid
• (1r,3r)-3-[(2,2,2-trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid
• 3-[(Trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid

• Inchi： 1S/C8H10F3NO3/c9-8(10,11)7(15)12-3-4-1-5(2-4)6(13)14/h4-5H,1-3H2,(H,12,15)(H,13,14)
• InChI Key： JVIFESFEXLHWRB-UHFFFAOYSA-N
• SMILES： FC(C(NCC1CC(C(=O)O)C1)=O)(F)F

Computed Properties

• Exact Mass: 225.06127767g/mol
• Monoisotopic Mass: 225.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-[(Trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid

3-[(Trifluoroacetamido)methyl]cyclobutane-1-carboxylic Acid (CAS No. 2680757-32-6): A Comprehensive Overview

3-[(Trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid, a compound with the CAS registry number 2680757-32-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a cyclobutane ring and a trifluoroacetamide group. The combination of these functional groups endows the molecule with distinctive chemical properties, making it a valuable component in various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-[(Trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-throughput screening in drug discovery pipelines. The compound's trifluoroacetamide group is particularly significant due to its ability to modulate the molecule's electronic properties, which is crucial for interactions with biological targets.

The cyclobutane ring in this compound is another key structural feature that contributes to its unique properties. Cyclobutane systems are known for their strained geometry, which can influence the molecule's stability, reactivity, and bioavailability. Recent studies have demonstrated that such strained ring systems can enhance the pharmacokinetic profiles of drug candidates, making them more effective in targeting specific biological pathways. In particular, 3-[(Trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid has shown promise as a potential lead compound in the development of novel anti-inflammatory agents and anticancer drugs.

From a materials science perspective, the compound's carboxylic acid group provides versatility in terms of functionalization. Researchers have explored its use as a building block for constructing advanced materials, such as stimuli-responsive polymers and self-healing materials. The integration of this compound into polymer networks has been shown to impart unique mechanical properties, including enhanced elasticity and thermal stability. These attributes make it an attractive candidate for applications in advanced materials development.

In terms of synthesis, the preparation of 3-[(Trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid typically involves a multi-step process that begins with the formation of the cyclobutane ring. This is often achieved through [4+0] cycloaddition reactions or other ring-closing strategies. Subsequent steps involve functional group transformations to introduce the trifluoroacetamide and carboxylic acid moieties. Recent optimizations in these synthetic pathways have significantly reduced reaction times and minimized waste generation, aligning with green chemistry principles.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Density functional theory (DFT) calculations have provided insights into its electronic structure, while molecular dynamics simulations have shed light on its conformational flexibility and interactions with biomolecules. These computational studies have been instrumental in guiding experimental efforts and refining synthetic strategies.

Looking ahead, 3-[(Trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid holds immense potential for further exploration in both academic and industrial settings. Its unique combination of structural features positions it as a versatile building block for developing innovative chemical entities with diverse applications. As research continues to uncover new facets of this compound's properties and functionalities, it is likely to play an increasingly important role in advancing modern chemistry and material science.